Cas no 338398-48-4 (5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole)

5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole structure
338398-48-4 structure
Product Name:5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
CAS No:338398-48-4
MF:C15H11ClN2O2S2
MW:350.843039751053
CID:5711921
PubChem ID:3740928
Update Time:2023-10-15

5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-chlorophenyl)methylsulfonyl]-4-phenylthiadiazole
    • 2H-389S
    • HMS571B11
    • 4-chlorobenzyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfone
    • Bionet1_001069
    • 5-[(4-chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
    • AKOS005084894
    • 338398-48-4
    • 5-[(4-CHLOROBENZYL)SULFONYL]-4-PHENYL-1,2,3-THIADIAZOLE
    • 1,2,3-Thiadiazole, 5-[[(4-chlorophenyl)methyl]sulfonyl]-4-phenyl-
    • 5-[(4-Chlorophenyl)methanesulfonyl]-4-phenyl-1,2,3-thiadiazole
    • Inchi: 1S/C15H11ClN2O2S2/c16-13-8-6-11(7-9-13)10-22(19,20)15-14(17-18-21-15)12-4-2-1-3-5-12/h1-9H,10H2
    • InChI Key: QQAYLDSPVMCEDG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CS(C1=C(C2C=CC=CC=2)N=NS1)(=O)=O

Computed Properties

  • Exact Mass: 349.9950476g/mol
  • Monoisotopic Mass: 349.9950476g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • Density: 1.431±0.06 g/cm3(Predicted)
  • Boiling Point: 587.0±60.0 °C(Predicted)
  • pka: -7.88±0.33(Predicted)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited